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Abstract

This technical guide provides a comprehensive overview of 1-(4-Methyloxazol-2-yl)ethanone,
a heterocyclic ketone that serves as a pivotal building block in medicinal chemistry and
agrochemical development. We delve into its fundamental physicochemical properties, propose
a detailed synthetic protocol grounded in established organic chemistry principles, and outline
a systematic approach for its analytical characterization. Furthermore, this guide explores the
compound's application as a key intermediate in drug discovery workflows, illustrating its
potential in the design of novel therapeutic agents. The methodologies and insights presented
herein are intended for researchers, chemists, and drug development professionals seeking to
leverage this versatile scaffold in their scientific endeavors.

Introduction and Significance

1-(4-Methyloxazol-2-yl)ethanone (CAS No. 90892-97-0) is a specialized organic compound
featuring a 4-methyl-substituted oxazole ring functionalized with an acetyl group at the 2-
position. The oxazole motif is a prominent scaffold in numerous biologically active molecules
and approved pharmaceuticals due to its ability to act as a bioisostere for ester and amide
functionalities and its capacity to engage in hydrogen bonding. The presence of a reactive
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ketone group makes this molecule a versatile intermediate, primed for a wide array of chemical

transformations.

Its significance lies in its role as a key intermediate for constructing more complex molecular
architectures. In the pharmaceutical industry, it is a valuable precursor for active
pharmaceutical ingredients (APIs) designed to target various diseases.[1] Its structural
elements are crucial for developing molecules with potential therapeutic effects, particularly in
oncology and as enzyme inhibitors.[1] Beyond medicine, it also finds utility in the formulation of
agrochemicals, such as pesticides and herbicides, contributing to advanced crop protection

solutions.[1]

Physicochemical and Spectroscopic Data

Accurate characterization is the bedrock of chemical synthesis and application. The key
properties of 1-(4-Methyloxazol-2-yl)ethanone have been consolidated from various chemical
suppliers and databases and are summarized below.
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Property Value Source(s)

Molecular Formula CeH7NO2 [11121[3]

Molecular Weight 125.13 g/mol [1][2][3]14]

CAS Number 90892-97-0 [2][41[5]
1-(4-methyl-1,3-oxazol-2-

IUPAC Name [41[5]
yl)ethanone

Ethanone, 1-(4-methyl-2-

Synonyms [2][3]
oxazolyl)-

Physical Form White to off-white solid [3114]

Boiling Point 43-44 °C @ 1 mmHg (1 Torr) [3114]

- Room temperature, sealed in a
Storage Conditions _ [1][3]
dry environment

Topological Polar Surface Area

43.1 A2 (2]
(TPSA)

logP (Predicted) 1.18562 [2]

Synthesis Protocol: A Representative Approach

While multiple synthetic routes to substituted oxazoles exist, a common and reliable method
involves the cyclocondensation of a suitable precursor. The following protocol is a
representative, multi-step procedure adapted from established methodologies for synthesizing
similar heterocyclic ketones.

Workflow for the Synthesis of 1-(4-Methyloxazol-2-
yl)ethanone
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Step 1: Amide Formation

(Propargyl aIcohoD (N-acetylglycineg

CC/DMAP

(Amide Intermediate)

AuCI3/MeCN
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Step 2: Gold-Catalyzed Cyclization

(Oxazole PrecursoD

Isomerization

Step|3: Final Product

(1-(4-Methyloxazol-z-yl)ethanone)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. 1-(4-Methyloxazol-2-yl)ethanone [myskinrecipes.com]

2. chemscene.com [chemscene.com]

3. 90892-97-0 CAS MSDS (Ethanone, 1-(4-methyl-2-oxazolyl)- (9Cl)) Melting Point Boiling
Point Density CAS Chemical Properties [chemicalbook.com]

4. 1-(4-Methyloxazol-2-yl)ethanone | 90892-97-0 [sigmaaldrich.com]

5. jk-sci.com [jk-sci.com]

To cite this document: BenchChem. [1-(4-Methyloxazol-2-yl)ethanone molecular weight and
formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1590437#1-4-methyloxazol-2-yl-ethanone-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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